Cas no 1665-59-4 (N1,N2-Diethyl-N1-phenylethane-1,2-diamine)

• Product Name: N1,N2-Diethyl-N1-phenylethane-1,2-diamine
• CAS No: 1665-59-4
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 169232
• PubChem ID: 74271
• Update Time: 2025-04-19

N1,N2-Diethyl-N1-phenylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1,N2-Diethyl-N1-phenylethane-1,2-diamine
• 1,2-Ethanediamine,N1,N1-diethyl-N2-phenyl-
• N',N'-diethyl-N-phenylethane-1,2-diamine
• N,N-Diethyl-N'-phenylethylenediaMine
• 1167 F
• EINECS 216-778-1
• Ethylenediamine,N,N-diethyl-N'-phenyl
• N,N-Diaethyl-N'-phenyl-aethylendiamin
• N,N-Diethyl-N1-phenyl ethylenediamine
• N,N-diethyl-N'-phenyl-1,2-ethanediamine
• N,N-diethyl-N'-phenyl-ethylenediamine
• AKOS BC-0406
• N,N-Diethyl-NÕN-(2-Diethylaminoethyl)aniline
• 2-(anilino)ethyl-diethyl-amine
• Aniline, N-(2-(diethylamino)ethyl)-
• n,n-diethyl-n’-phenyl-ethylenediamin
• 1167f
• N-[.beta.-(N,N-Diethylamino)ethyl]aniline
• Ethane-1,2-diamine, N,N-diethyl-N'-phenyl-
• Benzenamine, N-[2-(diethylamino)ethyl]-
• NSC 30212
• N-(beta-diethylaminoethyl)-aniline
• NS00025447
• 1,2-Ethanediamine, N,N-diethyl-N'-phenyl-
• SCHEMBL473377
• N-(beta-(N,N-Diethylamino)ethyl)aniline
• N1,N1-Diethyl-N2-phenyl-1,2-ethanediamine
• Diethylaminoethylaniline
• Aniline, N-[2-(diethylamino)ethyl]-
• N-(.beta.-(N,N-Diethylamino)ethyl)aniline
• Benzenamine, N-(2-(diethylamino)ethyl)-
• 1, N,N-diethyl-N'-phenyl-
• FT-0629484
• 1,2-Ethanediamine, N1,N1-diethyl-N2-phenyl-
• N,N-Diethyl-N/'-phenylethylenediamine
• NSC30212
• BRN 2804481
• N1,N1-diethyl-N2-phenylethane-1,2-diamine
• 1665-59-4
• NSC-30212
• N~1~,N~1~-diethyl-N~2~-phenyl-1,2-ethanediamine
• DTXSID6061862
• Ethylenediamine,N-diethyl-N'-phenyl-
• Ethylenediamine, N,N-diethyl-N'-phenyl-
• TT4LE65LN8
• AKOS000253355

• Inchi： 1S/C12H20N2/c1-3-14(4-2)11-10-13-12-8-6-5-7-9-12/h5-9,13H,3-4,10-11H2,1-2H3
• InChI Key： QUMIGAREEPSVLG-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCNC1C=CC=CC=1

Computed Properties

• Exact Mass: 192.16300
• Monoisotopic Mass: 192.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.0076 (rough estimate)
• Boiling Point: 318.3°C (rough estimate)
• Flash Point: 118.6°C
• Refractive Index: 1.5200 (estimate)
• PSA: 15.27000
• LogP: 2.51330